Cas no 1805231-76-8 (5-Chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetic acid)

• Product Name: 5-Chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetic acid
• CAS No: 1805231-76-8
• MF: C₁₁H₈ClF₂NO₃
• MW: 275.635929107666
• CID: 4792103
• Update Time: 2025-05-21

5-Chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetic acid

• Inchi： 1S/C11H8ClF2NO3/c12-4-7-1-6(3-10(16)17)8(5-15)2-9(7)18-11(13)14/h1-2,11H,3-4H2,(H,16,17)
• InChI Key： FREQOEFYMULIAU-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C#N)C(CC(=O)O)=C1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 2.4
• Topological Polar Surface Area: 70.3

Additional information on 5-Chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetic acid

5-Chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetic Acid: A Comprehensive Overview

The compound 5-Chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetic acid, identified by the CAS number 1805231-76-8, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a chloromethyl group, a cyano group, and a difluoromethoxy group. The presence of these functional groups imparts distinctive chemical properties, making it an interesting subject for research and development.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in synthetic chemistry have enabled the efficient production of this molecule with high purity, ensuring its suitability for both academic and industrial applications. Researchers have explored various synthetic pathways to optimize yield and minimize by-products, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic methods.

In terms of pharmacological applications, 5-Chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetic acid has shown promising activity in preclinical studies. Its ability to modulate specific biological pathways makes it a potential candidate for drug development. For instance, studies have demonstrated its efficacy in inhibiting certain enzymes associated with neurodegenerative diseases, suggesting its potential role in treating conditions such as Alzheimer's disease. Additionally, its anti-inflammatory properties have been investigated in the context of chronic inflammatory disorders.

The structural uniqueness of this compound also lends itself to applications in materials science. The cyano group and difluoromethoxy substituent contribute to its electronic properties, making it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Recent research has explored its integration into polymer systems to enhance their electrical conductivity and mechanical stability.

From an environmental perspective, the biodegradability and toxicity of 5-Chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetic acid have been assessed to ensure its safe handling and disposal. Studies indicate that under specific conditions, the compound undergoes biodegradation through microbial action, reducing its environmental footprint. However, further research is required to fully understand its long-term ecological impact.

In conclusion, 5-Chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetic acid represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the fields of chemistry and pharmacology.